Cas no 2090612-40-9 (4-Chloro-6-(2-methoxybenzyl)pyrimidine)

• Product Name: 4-Chloro-6-(2-methoxybenzyl)pyrimidine
• CAS No: 2090612-40-9
• MF: C₁₂H₁₁ClN₂O
• MW: 234.68154168129
• CID: 5721397
• PubChem ID: 121205650
• Update Time: 2025-05-22

4-Chloro-6-(2-methoxybenzyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS026714583
• 4-chloro-6-(2-methoxybenzyl)pyrimidine
• F1967-3879
• 4-chloro-6-[(2-methoxyphenyl)methyl]pyrimidine
• 2090612-40-9
• Pyrimidine, 4-chloro-6-[(2-methoxyphenyl)methyl]-
• 4-Chloro-6-(2-methoxybenzyl)pyrimidine

• Inchi： 1S/C12H11ClN2O/c1-16-11-5-3-2-4-9(11)6-10-7-12(13)15-8-14-10/h2-5,7-8H,6H2,1H3
• InChI Key： LAFGXFRRVKHYHV-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC2C=CC=CC=2OC)=NC=N1

Computed Properties

• Exact Mass: 234.0559907g/mol
• Monoisotopic Mass: 234.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Boiling Point: 349.8±32.0 °C(Predicted)
• pka: 0.13±0.18(Predicted)

Additional information on 4-Chloro-6-(2-methoxybenzyl)pyrimidine

4-Chloro-6-(2-methoxybenzyl)pyrimidine (CAS No. 209061-40-9): A Comprehensive Overview

4-Chloro-6-(2-methoxybenzyl)pyrimidine, identified by the CAS registry number 209061-40-9, is a synthetic organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds widely studied for their potential in drug development. The structure of 4-Chloro-6-(2-methoxybenzyl)pyrimidine features a pyrimidine ring substituted with a chlorine atom at position 4 and a 2-methoxybenzyl group at position 6, making it a valuable intermediate in the synthesis of various bioactive molecules.

The synthesis of 4-Chloro-6-(2-methoxybenzyl)pyrimidine typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the benzyl moiety, significantly improving the yield and purity of the final product.

In terms of pharmacological activity, 4-Chloro-6-(2-methoxybenzyl)pyrimidine has shown promise as a potential lead compound in the development of anti-cancer agents. Studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism of action appears to involve inhibition of key enzymes and signaling pathways critical for tumor growth and metastasis.

Beyond its role in oncology research, 4-Chloro-6-(2-methoxybenzyl)pyrimidine has also been investigated for its potential in other therapeutic areas. For example, recent studies have explored its anti-inflammatory properties, suggesting it could be a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis. Additionally, preliminary data indicate that this compound may possess anti-viral activity, particularly against certain strains of herpes simplex virus.

The structural versatility of 4-Chloro-6-(2-methoxybenzyl)pyrimidine makes it an attractive scaffold for further chemical modifications. Researchers have employed various substitution patterns to enhance its bioavailability, stability, and target specificity. For instance, the introduction of electron-withdrawing groups at specific positions on the pyrimidine ring has been shown to improve the compound's binding affinity to target proteins.

In conclusion, 4-Chloro-6-(2-methoxybenzyl)pyrimidine (CAS No. 209061-40-9) stands as a significant molecule in contemporary pharmaceutical research. Its unique structure, coupled with advancements in synthetic methodologies and pharmacological insights, positions it as a promising candidate for developing novel therapeutic agents across multiple disease areas.